
Technical Overview of Aschantin: Molecular
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aschantin

Cat. No.: B080573 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Core

Molecular Data of Aschantin

This document provides a concise summary of the fundamental molecular characteristics of

Aschantin, a tetrahydrofurofuran lignan recognized for its potential antioxidant and anti-

inflammatory properties.[1] The data herein is presented to support research and development

activities.

Quantitative Molecular Data
The essential molecular identifiers for Aschantin have been determined and are summarized

below. This data serves as a foundational reference for analytical and computational studies.

Property Value Reference

Molecular Formula C₂₂H₂₄O₇ [2][3][4]

Molecular Weight 400.42 g/mol [3]

Monoisotopic Mass 400.1522 Da [2][4]

Experimental Protocols for Structural Determination
The determination of the molecular formula and weight of a compound like Aschantin relies on

established analytical chemistry techniques. These methods provide the empirical data
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necessary to confirm the compound's elemental composition and mass.

2.1 Mass Spectrometry (MS) Mass spectrometry is the primary technique for determining the

molecular weight and formula of a compound.

Objective: To accurately measure the mass-to-charge ratio (m/z) of the ionized compound

and its fragments.

Methodology:

Ionization: A sample of Aschantin is introduced into the mass spectrometer and ionized,

often using techniques like Electrospray Ionization (ESI). ESI is suitable for polar

molecules and is less likely to cause fragmentation, allowing for the observation of the

molecular ion.

Mass Analysis: The ionized molecules are accelerated into a mass analyzer (e.g.,

Quadrupole, Time-of-Flight - TOF, or Orbitrap). The analyzer separates the ions based on

their m/z ratio.

Detection: The separated ions are detected, and their abundance is recorded, generating

a mass spectrum.

Data Interpretation: The peak corresponding to the intact molecule (molecular ion, such as

[M+H]⁺) provides the molecular weight. High-resolution mass spectrometry (HRMS) can

provide mass accuracy to within a few parts per million (ppm), which allows for the

unambiguous determination of the elemental formula (C₂₂H₂₄O₇) by distinguishing it from

other combinations of atoms with the same nominal mass.

2.2 Elemental Analysis This technique provides the percentage composition of the elements

(carbon, hydrogen, oxygen) in the compound, which is used to derive the empirical formula.

Objective: To determine the relative proportions of each element in Aschantin.

Methodology:

Combustion: A precisely weighed sample of Aschantin is combusted in a furnace with

excess oxygen.
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Gas Separation: The combustion products (CO₂, H₂O, etc.) are passed through a series of

columns that separate the different gases.

Quantification: The amount of each gas is measured using detectors (e.g., thermal

conductivity).

Calculation: The mass of each element in the original sample is calculated from the

masses of the combustion products. These values are used to determine the percentage

composition and, subsequently, the simplest whole-number ratio of atoms (empirical

formula). The molecular formula is then determined by comparing the empirical formula

weight to the molecular weight obtained from mass spectrometry.

Visualization of Core Data Relationship
The following diagram illustrates the direct logical relationship between the compound and its

fundamental molecular properties.

Aschantin Molecular Formula C₂₂H₂₄O₇ Molecular Weight 400.42 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound identity to its molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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